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Compound of Interest

Compound Name: Symplocosin

CAS No.: 11042-30-1

Cat. No.: B1237533 Get Quote

Content Type: Technical Whitepaper Subject: Symplocosin (CAS: 11042-30-1) Primary

Source Genus:Symplocos (Fam.[1][2][3][4][5][6][7] Symplocaceae)

Executive Summary & Chemical Identity
Symplocosin is a bioactive lignan glycoside, specifically identified as (-)-epimatairesinol 4'-O-

β-D-glucopyranoside.[1] Often misidentified in broader literature due to nomenclatural similarity

with Symplocoside (a flavonoid) and Symplocososide (a triterpene), Symplocosin represents a

distinct chemotaxonomic marker of the Symplocos genus, particularly Symplocos racemosa

(Lodhra) and Symplocos lucida.[1]

Its pharmacological significance lies in its capacity as a phosphodiesterase (PDE) inhibitor and

a potent antioxidant, contributing to the hemostatic and anti-inflammatory efficacy of Lodhra

formulations in traditional and modern phytotherapy.
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Property Specification

Common Name Symplocosin

IUPAC Name

2-[4-[3-(4-hydroxy-3-

methoxyphenyl)-1,3,3a,4,6,6a-

hexahydrofuro[3,4-c]furan-6-yl]-2-

methoxyphenoxy]-6-(hydroxymethyl)oxane-

3,4,5-triol

Chemical Class Furofuran Lignan Glycoside

CAS Registry Number 11042-30-1

Molecular Formula C₂₆H₃₂O₁₁

Molecular Weight 520.53 g/mol

Aglycone (-)-Epimatairesinol

Sugar Moiety β-D-Glucopyranose

Stereochemistry cis-fused furofuran ring system

Structural Elucidation & Physicochemical
Properties[1][8][10]
Structural Architecture
Symplocosin features a 2,6-diaryl-3,7-dioxabicyclo[3.3.0]octane skeleton (furofuran lignan).[1]

The core structure consists of two phenylpropanoid units linked by β-β' bonds, with an ether

bridge forming the bicyclic ring.[1]

Aglycone: The non-sugar component is (-)-epimatairesinol.[1]

Glycosylation: A glucose moiety is attached via a β-glycosidic linkage at the C-4' position of

one of the aromatic rings.[1]

Key Functional Groups: Two methoxy groups (-OCH₃) at C-3 and C-3', and a free hydroxyl

group at C-4 (on the non-glycosylated ring).[1]
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Spectroscopic Diagnostics (QC Profiling)
To validate the identity of isolated Symplocosin, researchers must look for specific signals in

NMR and Mass Spectrometry.[1]

Mass Spectrometry (ESI-MS):

Positive Mode ([M+Na]⁺): m/z 543.18[1][8]

Negative Mode ([M-H]⁻): m/z 519.19[1]

Fragmentation: Loss of 162 Da (glucose unit) yields the aglycone fragment at m/z ~358.[1]

Nuclear Magnetic Resonance (¹H NMR, 500 MHz, CD₃OD):

Anomeric Proton: δ 4.88 (d, J = 7.5 Hz, H-1'') – confirms β-configuration of glucose.[1]

Aromatic Protons: Three signals integrating to 6H (ABX system) in the region δ 6.70 – 7.10

ppm.[1]

Benzylic Protons (Furofuran ring): δ 4.75 (d, J = 5.0 Hz, H-2) and δ 4.40 (d, J = 7.0 Hz, H-6).

[1] The difference in coupling constants indicates the epi-configuration (cis/trans

relationships).[1]

Methoxy Protons: Two singlets at δ 3.85 (6H).

Isolation & Extraction Methodology
Objective: Isolation of high-purity Symplocosin (>95%) from Symplocos racemosa bark.[1]

Principle: Sequential fractionation based on polarity, followed by size-exclusion and reverse-

phase chromatography.[1]

Step-by-Step Protocol
Raw Material Preparation:

Air-dry S. racemosa stem bark in shade.[1] Pulverize to a coarse powder (mesh size 40).

Primary Extraction:
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Macerate 1 kg powder in 95% Ethanol (3 x 3L) for 72 hours at room temperature.

Why: Ethanol extracts the broad spectrum of glycosides while minimizing extraction of

non-polar fats.

Concentrate in vacuo at 45°C to obtain the Crude Ethanolic Extract.

Liquid-Liquid Partitioning (The "Cleanup"):

Suspend crude extract in H₂O (500 mL).

Partition sequentially with:

n-Hexane (removes lipids/chlorophyll).[1]

Chloroform (removes free aglycones/terpenoids).[1]

n-Butanol (Target Fraction).[1]

Collect the n-Butanol fraction; this contains the glycosides (Symplocosin, Symponoside).

[1]

Chromatographic Isolation:

Step A: Diaion HP-20 (Adsorption): Load BuOH fraction.[1] Elute with H₂O → MeOH

gradient. Symplocosin typically elutes at 40-60% MeOH.[1]

Step B: Silica Gel Column: Subject the 40-60% fraction to Silica Gel 60.[1] Elute with

CHCl₃:MeOH:H₂O (7:3:0.5).[1]

Step C: Purification (RP-HPLC):

Column: C18 (250 x 10 mm, 5 μm).[1]

Mobile Phase: Acetonitrile:Water (25:75 v/v).[1]

Flow Rate: 2.0 mL/min.

Detection: UV at 280 nm.
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Isolation Workflow Diagram
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Caption: Sequential fractionation workflow for isolating Symplocosin from crude plant material.
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Pharmacological Potential & Mechanism of
Action[11]
Primary Bioactivity: Phosphodiesterase (PDE) Inhibition
Symplocosin has demonstrated inhibitory activity against snake venom phosphodiesterase I.

[1] This enzymatic inhibition suggests a potential mechanism for modulating cyclic nucleotide

levels (cAMP/cGMP) in tissues.[1]

Mechanism: Competitive inhibition of the PDE active site.

Therapeutic Implication: By preventing the degradation of cAMP, Symplocosin may

enhance intracellular signaling pathways involved in smooth muscle relaxation or anti-

inflammatory responses.[1]

Antioxidant & Anti-inflammatory Interface
As a phenolic lignan, Symplocosin acts as a hydrogen donor, neutralizing Reactive Oxygen

Species (ROS).[1]

Pathway: Inhibition of the NF-κB signaling cascade.[1]

Effect: Reduction in downstream cytokines (TNF-α, IL-6), validating the traditional use of

Symplocos bark in treating inflammatory uterine disorders (e.g., menorrhagia).[1]

Mechanistic Interaction Map
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Caption: Dual-action mechanism of Symplocosin: PDE inhibition and antioxidant modulation

of NF-κB.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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